Cas no 2034232-16-9 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide)

• Product Name: N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide
• CAS No: 2034232-16-9
• MF: C₁₄H₁₅F₂N₃O₃
• MW: 311.28401017189
• CID: 5333191
• Update Time: 2025-05-23

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide
• N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide
• N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C14H15F2N3O3/c15-14(16)4-1-9(2-5-14)12-18-11(22-19-12)7-17-13(20)10-3-6-21-8-10/h3,6,8-9H,1-2,4-5,7H2,(H,17,20)
• InChI Key： ODTQSFJWRXOLTC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(C3=COC=C3)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2
• Topological Polar Surface Area: 81.2

Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

Research Brief on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide (CAS: 2034232-16-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide (CAS: 2034232-16-9) as a promising therapeutic agent. This compound, characterized by its unique oxadiazole and furan carboxamide scaffold, has garnered significant attention due to its potential applications in targeting specific biochemical pathways implicated in various diseases. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the cyclization of the oxadiazole ring and the subsequent coupling with the furan carboxamide moiety. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to modulate key signaling molecules, such as NF-κB and PI3K/AKT, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest that N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide could serve as a lead compound for the development of novel anti-inflammatory or anti-cancer therapies.

Preclinical evaluations in animal models have further substantiated the therapeutic potential of this compound. Studies conducted in murine models of inflammation and xenograft tumors have shown significant reductions in disease markers and tumor growth, respectively, with minimal observed toxicity. Pharmacokinetic analyses indicate favorable bioavailability and tissue distribution, supporting its candidacy for further clinical development. However, additional studies are required to fully elucidate its safety profile and optimize dosing regimens.

In conclusion, N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide represents a promising avenue for therapeutic intervention in inflammatory and neoplastic diseases. Its unique chemical structure and demonstrated efficacy in preclinical models underscore the need for continued research to translate these findings into clinical applications. Future studies should focus on elucidating its precise molecular targets and exploring potential synergies with existing therapies.